N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H18N2O2/c1-18(2,3)17(21)19-13-10-8-12(9-11-13)16-20-14-6-4-5-7-15(14)22-16/h4-11H,1-3H3,(H,19,21)
• InChI Key: CUJCHAONWTWJRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide is a chemical compound of interest in various research areas. It belongs to a class of compounds known for their unique chemical and physical properties.

Synthesis Analysis

The synthesis of similar compounds involves complex organic reactions. For instance, the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase involves structure-activity relationship (SAR) and biochemical characterization (Röver et al., 1997).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using X-ray crystallography. For example, the structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide was determined by X-ray crystallography (Al-Hourani et al., 2016).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds can be complex. As an example, 2,2-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2,3-dihydro-1,3,2-benzoxazasilole was synthesized via a reaction involving N-(2-hydroxyphenyl)-4-methylbenzenesulfonamide and dimethyl-dichlorosilane, indicating its reactivity and potential properties (Nikonov et al., 2021).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, are key for understanding the behavior of these compounds in different conditions. Research on similar compounds like 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide can provide insights into their physical characteristics (Sharma et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemicals, stability under various conditions, and potential for forming derivatives, are essential for understanding its applications and limitations. The synthesis and evaluation of related compounds, like sulfonamide-derived ligands and their transition metal complexes, offer insights into the chemical behavior of this class of compounds (Chohan & Shad, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Benzoxazoles are known to have various biological activities, including antimicrobial, antiviral, and anticancer activities. The exact mechanism of action would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential biological activities and optimizing its synthesis. Further studies could also investigate its physical and chemical properties, and potential applications.